Cas no 127400-74-2 (1H-[1,2,4]Triazolo[1',5':1,5]pyrazolo[3,4-b]pyridine(9CI))

• Product Name: 1H-[1,2,4]Triazolo[1',5':1,5]pyrazolo[3,4-b]pyridine(9CI)
• CAS No: 127400-74-2
• Molecular Formula: C₇H₅N₅
• Molecular Weight: 159.1481
• CID: 105302
• PubChem ID: 57357430

1H-[1,2,4]Triazolo[1',5':1,5]pyrazolo[3,4-b]pyridine(9CI) Properties

Names and Identifiers

• 1H-[1,2,4]Triazolo[1',5':1,5]pyrazolo[3,4-b]pyridine(9CI)
• 1H-[1,2,4]Triazolo[1,5:1,5]pyrazolo[3,4-b]pyridine (9CI)
• 5H-[1,2,4]triazolo[2,3]pyrazolo[2,3-b]pyridine
• 1H-[1,2,4]Triazolo[1,5:1,5]pyrazolo[3,4-b]pyridine (9CI)
• 127400-74-2
• DTXSID70723678
• 5H-[1,2,4]Triazolo[1',5':1,5]pyrazolo[3,4-b]pyridine

• InChIKey： VHHRTZTZJUIYAL-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H5N5/c1-2-5-6(8-3-1)11-12-7(5)9-4-10-12/h1-4H,(H,9,10)
• SMILES： N1C2N(N=C3C=2C=CC=N3)N=C1

Computed Properties

• Exact Mass: 272.08309
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 159.05449518g/mol
• Heavy Atom Count: 12
• Complexity: 185
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.3
• Tautomer Count: 4
• Surface Charge: 0
• Topological Polar Surface Area: 58.9Ų

Experimental Properties

• PSA: 52.54